Cas no 1955540-72-3 (3-(2-Aminoethyl)-6-fluorobenzo[d][1,2,3]triazin-4(3H)-one)

3-(2-Aminoethyl)-6-fluorobenzo[d][1,2,3]triazin-4(3H)-one is a fluorinated benzo-triazinone derivative with a reactive aminoethyl side chain, offering versatility in synthetic applications. Its structure combines a fluorinated aromatic core with a triazinone moiety, enhancing its utility as a building block in medicinal chemistry and materials science. The presence of the aminoethyl group allows for further functionalization, making it valuable for the development of pharmacologically active compounds or advanced polymers. The fluorine substituent contributes to improved metabolic stability and binding affinity in drug design. This compound is particularly useful in heterocyclic synthesis, where its reactivity can be leveraged to construct complex molecular architectures.

3-(2-Aminoethyl)-6-fluorobenzo[d][1,2,3]triazin-4(3H)-one structure

1955540-72-3 structure

Product Name:3-(2-Aminoethyl)-6-fluorobenzo[d][1,2,3]triazin-4(3H)-one

CAS No:1955540-72-3

MF:C₉H₉FN₄O

MW:208.192364454269

MDL:MFCD29045821

CID:4774636

PubChem ID:91811724

Update Time:2025-06-07

3-(2-Aminoethyl)-6-fluorobenzo[d][1,2,3]triazin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

- 3-(2-aminoethyl)-6-fluorobenzo[d][1,2,3]triazin-4(3H)-one
- 3-(2-Aminoethyl)-6-fluorobenzo[d][1,2,3]triazin-4(3H)-one
- MDL： MFCD29045821
- Inchi： 1S/C9H9FN4O/c10-6-1-2-8-7(5-6)9(15)14(4-3-11)13-12-8/h1-2,5H,3-4,11H2
- InChI Key： ULFNLWVOFGKGEW-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)C(N(CCN)N=N2)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 283
XLogP3: 0.7
Topological Polar Surface Area: 71

3-(2-Aminoethyl)-6-fluorobenzo[d][1,2,3]triazin-4(3H)-one Pricemore >>

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TRC	A210996-100mg	3-(2-aminoethyl)-6-fluorobenzo[d][1,2,3]triazin-4(3h)-one	1955540-72-3	100mg	$ 95.00	2022-06-08
TRC	A210996-500mg	3-(2-aminoethyl)-6-fluorobenzo[d][1,2,3]triazin-4(3h)-one	1955540-72-3	500mg	$ 365.00	2022-06-08
TRC	A210996-1g	3-(2-aminoethyl)-6-fluorobenzo[d][1,2,3]triazin-4(3h)-one	1955540-72-3	1g	$ 570.00	2022-06-08
Enamine	EN300-265050-0.05g	3-(2-aminoethyl)-6-fluoro-3,4-dihydro-1,2,3-benzotriazin-4-one	1955540-72-3	0.05g	$612.0	2023-09-14
Enamine	EN300-265050-0.1g	3-(2-aminoethyl)-6-fluoro-3,4-dihydro-1,2,3-benzotriazin-4-one	1955540-72-3	0.1g	$640.0	2023-09-14
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Enamine	EN300-265050-1.0g	3-(2-aminoethyl)-6-fluoro-3,4-dihydro-1,2,3-benzotriazin-4-one	1955540-72-3	1g	$728.0	2023-04-24
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